Sesquiterpenoids
Sesquiterpenoids are a class of natural products derived from terpene biosynthesis, characterized by having 15 carbon atoms in their structures. These compounds play significant roles in various biological processes and have been extensively studied for their diverse chemical properties and potential applications. They are found in numerous plants, fungi, and some bacteria, contributing to the biochemistry of these organisms.
Structurally, sesquiterpenoids exhibit a wide range of configurations, including monocyclic, bicyclic, and tricyclic forms. Their structural diversity contributes to their versatile biological activities, which include antimicrobial, anti-inflammatory, antioxidant, antitumor, and antifungal properties. These bioactive compounds have attracted considerable interest from researchers in the fields of pharmacology, natural product chemistry, and medicinal chemistry.
From a commercial perspective, sesquiterpenoids are valued for their potential as pharmaceuticals, nutraceuticals, and cosmetics. They can be extracted or synthesized to develop new drugs or functional products with specific therapeutic applications. Due to their unique chemical structures and biological activities, sesquiterpenoids continue to be an important area of research in the natural product chemistry community.

- Cedrane and isocedrane sesquiterpenoids
- Artemisinins
- Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
- Triquinane sesquiterpenoids
- Abscisic acids and derivatives
- Trichothecenes
- Guaianes
- Bicyclogermacrane and isolepidozane sesquiterpenoids
- Germacrane sesquiterpenoids
- Elemane sesquiterpenoids
- Chamigranes
- Illudanes and illudins
- Agarofurans
- Aromadendrane sesquiterpenoids
- Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
- Aristolane sesquiterpenoids
- Sesquiterpenoids
- Himachalane and lippifoliane sesquiterpenoids
Structure | Chemical Name | CAS | MF |
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ar-Turmerone | 532-65-0 | C15H20O |
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α-Elemene | 5951-67-7 | C15H24 |
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a-Guaiene (>85%) | 3691-12-1 | C15H24 |
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1,3,5-Cadinatriene-3,8-diol | 941227-27-6 | C15H22O2 |
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2,6,10,10-tetramethylbicyclo[7.2.0]undecane | 20479-00-9 | C15H28 |
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3,3',5,5'-Tetraisopropyldiphenoquinone | 2178-51-0 | C24H32O2 |
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Dihydroprehelminthosporol | 118069-95-7 | C15H26O2 |
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15,16-Dinor-8(17),11-labdadien-13-one | 76497-69-3 | C18H28O |
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2,2-Bis(4-methylphenyl)hexafluoropropane | 1095-77-8 | C17H14F6 |
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(1R,3ar,7ar)-1-((2r,5s,e)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1h-inden-4(2h)-one | 95716-68-0 | C19H32O2 |
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